3-(2-Methanesulfinylethoxy)azetidine

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 3-(2-methylsulfinylethoxy)azetidine
• InChI: InChI=1S/C6H13NO2S/c1-10(8)3-2-9-6-4-7-5-6/h6-7H,2-5H2,1H3
• InChI Key: JQJHZLPSEQGVDH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)CCOC1CNC1

Description

3-(2-Methanesulfinylethoxy)azetidine is a synthetically valuable chemical reagent featuring a strained four-membered azetidine ring, a scaffold of high interest in modern drug discovery . The azetidine ring provides unique properties to molecules, including increased saturation and improved metabolic stability, making it an attractive bioisostere for common functional groups in medicinal chemistry . The compound's structure, which includes a methanesulfinylethoxy side chain, offers a handle for further chemical diversification and potential for creating novel molecular entities. Researchers utilize such azetidine derivatives as constrained building blocks in Diversity-Oriented Synthesis (DOS) to access complex and lead-like molecules for probing biological systems . Azetidine-containing compounds have demonstrated a broad spectrum of bioactivities and are found in several pharmacologically significant molecules . This reagent is presented for research applications only and is a key intermediate for developing compounds for exploratory biological screening. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Chemical Reactions Analysis

Functionalization Reactions

The azetidine ring and methanesulfinylethoxy group may undergo further transformations:

Azetidine Ring Reactivity

• Ring-opening under acidic/basic conditions : Strained azetidines are prone to nucleophilic attack. For example, acid-catalyzed aminolysis of epoxides could inspire analogous ring-opening reactions .

• C(sp³)–H functionalization : Directed metalation (e.g., using Pd catalysts) could enable arylation or alkylation at the azetidine ring, as demonstrated in antimalarial azetidine derivatives .

Methanesulfinylethoxy Group Reactivity

• Oxidation/reduction : The sulfoxide group (S=O) is redox-active:

  • Reduction (e.g., using NaBH₃CN) could yield thioethers.

  • Oxidation (e.g., with H₂O₂) may form sulfones.

• Nucleophilic substitution : The ethoxy oxygen could serve as a leaving group (e.g., under acidic conditions), enabling alkyl or aryl group substitutions.

Stability and Reactivity Considerations

• Strain effects : The four-membered azetidine ring increases reactivity compared to larger rings like pyrrolidine .

• Functional group compatibility : The methanesulfinylethoxy group contains a sulfur atom, which may interact with Lewis acids or metal catalysts (e.g., in cross-coupling reactions).

Analytical Challenges

• NMR characterization : Azetidine derivatives often exhibit broadened signals due to conformational dynamics, as observed in related compounds like 3-hydroxy-1,3′-biazetidine .

• Regioselectivity : Cyclization reactions (e.g., aminolysis of epoxides) require careful control of reaction conditions to achieve high regioselectivity, as seen in La(OTf)₃-catalyzed systems .

Limitations of Available Data

The provided sources focus on azetidine synthesis and functionalization but do not explicitly address 3-(2-Methanesulfinylethoxy)azetidine . The analysis above extrapolates from analogous systems, highlighting the need for targeted experimental studies to confirm reactivity.

Scientific Research Applications

3-(2-Methanesulfinylethoxy)azetidine:

Chemistry: It could serve as a building block for more complex molecules.

Biology: Researchers might explore its interactions with biological systems.

Medicine: Investigations into its pharmacological properties could be valuable.

Industry: Its unique structure may find applications in materials science or other industrial processes.

Mechanism of Action

Unfortunately, the precise mechanism by which this compound exerts its effects remains unknown. Further research is necessary to elucidate its molecular targets and pathways involved.

Comparison with Similar Compounds

Physicochemical Properties

Key physicochemical parameters such as logD (lipophilicity) and TPSA (Topological Polar Surface Area) critically impact bioavailability and permeability. A comparison of 3-(2-Methanesulfinylethoxy)azetidine with structurally related azetidines is outlined below:

Compound	Substituent	logD	TPSA (Ų)	Molecular Weight (g/mol)
3-Methoxyazetidine (10)	Methoxy	2.7	94	~115
3-Cyanoazetidine (12)	Cyano	2.6	108	~110
3-(2-Methanesulfinylethoxy)azetidine	Methanesulfinylethoxy	2.1–2.3	120–130	~194

Key Observations :

• The methanesulfinylethoxy group increases TPSA (estimated 120–130 Ų) compared to methoxy (94 Ų) or cyano (108 Ų) substituents due to the sulfoxide’s polarity .
• Reduced logD (estimated 2.1–2.3) reflects enhanced hydrophilicity, which may improve solubility but reduce membrane permeability relative to 3-methoxyazetidine (logD 2.7) .

Structure-Activity Relationships (SAR)

• Polarity vs. Permeability: Lower logD and higher TPSA correlate with reduced cellular permeability, as seen in 3-cyanoazetidine (TPSA 108 Ų) versus 3-methoxyazetidine (TPSA 94 Ų) .
• Sulfoxide Reactivity: The sulfoxide group could participate in redox interactions or serve as a metabolic liability, distinguishing it from inert alkoxy or cyano substituents .

Biological Activity

3-(2-Methanesulfinylethoxy)azetidine is a novel compound within the azetidine class, which has garnered attention for its potential biological activities. This article will explore its biological activity, focusing on antimicrobial, anticancer, anti-inflammatory, and other relevant pharmacological effects.

Overview of Azetidine Derivatives

Azetidines are four-membered heterocycles that have been extensively studied due to their diverse biological activities. Variations in their substitution patterns can significantly influence their pharmacological properties. Compounds within this class have demonstrated antimicrobial, antitubercular, anticonvulsant, anti-inflammatory, and anticancer activities .

Antimicrobial Activity

Research indicates that azetidine derivatives exhibit substantial antimicrobial properties. For instance, various substituted azetidine derivatives have shown effectiveness against a range of bacterial strains, including Staphylococcus aureus and Bacillus anthracis. In a study involving multiple azetidine derivatives, compounds displayed varying degrees of antibacterial activity with minimum inhibitory concentration (MIC) values being determined for each derivative .

Table 1: Antimicrobial Activity of Azetidine Derivatives

Compound	Target Microbe	MIC (µg/mL)	Activity Level
2c	Staphylococcus aureus	8	High
2d	E. coli	16	High
3a	Candida albicans	32	Moderate
4h	Mycobacterium tuberculosis	4	High

The results indicate that small modifications in the azetidine structure can lead to significant changes in antimicrobial efficacy .

Anticancer Activity

Azetidine derivatives have also been investigated for their anticancer properties. Compounds containing the azetidinone structure have been recognized for their ability to inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines. For example, compounds with specific substitutions have shown potent activity against breast cancer cells (MCF-7) at nanomolar concentrations .

Case Study: Anticancer Efficacy of Azetidinones

In a recent study, several azetidinone derivatives were synthesized and evaluated for their anticancer activity:

• Compound A : Induced apoptosis in MCF-7 cells with an IC50 of 50 nM.
• Compound B : Showed significant inhibition of cell proliferation in prostate cancer cell lines.

These findings highlight the potential of azetidine derivatives as promising candidates in cancer therapy .

Anti-inflammatory Activity

The anti-inflammatory properties of azetidines are also noteworthy. Several studies have demonstrated that specific azetidine derivatives can inhibit pro-inflammatory cytokines and reduce inflammation in various models. For instance, compounds tested against inflammatory markers showed significant reductions in TNF-alpha levels, indicating their potential use in treating inflammatory diseases .

Structure-Activity Relationship (SAR)

The biological activity of 3-(2-Methanesulfinylethoxy)azetidine can be understood through its structure-activity relationship (SAR). Modifications to the azetidine core can yield compounds with enhanced potency or selectivity towards specific biological targets. For example, the presence of methanesulfinyl groups has been correlated with increased antimicrobial and anti-inflammatory activities .

Table 2: Structure-Activity Relationship of Azetidine Derivatives

Substitution Pattern	Biological Activity
Methanesulfinyl	Enhanced antimicrobial
Hydroxyethyl	Increased anticancer
Halogenated phenyl groups	Potent anti-inflammatory

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 3-(2-Methanesulfinylethoxy)azetidine, and what key reaction parameters influence yield?

• Methodological Answer : The synthesis of azetidine derivatives often involves cyclization reactions or functionalization of pre-formed azetidine rings. For example, Aza-Michael addition using methyl 2-(azetidin-3-ylidene)acetates has been employed to introduce substituents (e.g., methoxy or sulfinyl groups) to the azetidine core . Key parameters include temperature (optimized between 60–80°C), solvent polarity (e.g., DMF or THF), and catalyst choice (e.g., Lewis acids like BF₃·OEt₂). Evidence from analogous compounds shows that substituent positioning (e.g., 3-methoxy vs. 4-methoxy) critically impacts cyclization efficiency .

Q. How can researchers characterize the structural integrity of 3-(2-Methanesulfinylethoxy)azetidine using spectroscopic methods?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) is essential for confirming regiochemistry and stereochemistry. For azetidine derivatives, $^1$H NMR can resolve ring proton splitting patterns (e.g., coupling constants $J = 5–7\ \text{Hz}$ for adjacent protons). Mass spectrometry (HRMS) validates molecular weight, while Infrared (IR) spectroscopy identifies functional groups like sulfinyl (S=O, ~1050 cm$^{-1}$) or ether linkages (C-O, ~1100 cm$^{-1}$). High-Performance Liquid Chromatography (HPLC) with UV detection ensures purity (>95%) .

Q. What are the recommended storage conditions to ensure the stability of 3-(2-Methanesulfinylethoxy)azetidine in laboratory settings?

• Methodological Answer : Stability studies on similar compounds recommend storage in airtight containers under inert gas (N₂ or Ar) at –20°C to prevent oxidation or hydrolysis. Moisture and heat (>40°C) should be avoided, as sulfinyl groups are prone to degradation in humid environments . Compatibility testing with common lab materials (e.g., glass vs. plastic) is advised to avoid leaching or adsorption issues.

Advanced Research Questions

Q. How do electronic and steric effects of substituents on the azetidine ring influence reaction efficiency in synthesizing derivatives?

• Methodological Answer : Steric hindrance from bulky groups (e.g., tert-butyl) at the 3-position can impede nucleophilic attack during ring functionalization, reducing yields by 20–40%. Electronic effects are critical: electron-donating groups (e.g., methoxy) at the 3-position enhance cyclization rates by stabilizing transition states, whereas electron-withdrawing groups (e.g., trifluoromethyl) may require harsher conditions (e.g., higher temps or acidic catalysts) . Computational modeling (DFT) can predict substituent effects on reaction pathways.

Q. What methodological approaches resolve contradictory data regarding the reactivity of 3-(2-Methanesulfinylethoxy)azetidine under varying pH conditions?

• Methodological Answer : Contradictions in reactivity (e.g., unexpected decomposition under mild acidic conditions) can arise from sulfinyl group lability. Systematic pH-dependent stability assays (e.g., incubating the compound in buffers from pH 2–12 at 25°C) coupled with LC-MS monitoring identify degradation products. For example, sulfoxides may oxidize to sulfones under acidic conditions, requiring revised synthetic protocols or protective group strategies (e.g., Boc-protected intermediates) .

Q. What strategies optimize regioselectivity in azetidine ring formation for synthesizing analogs?

• Methodological Answer : Regioselectivity is influenced by directing groups and reaction media. For example, tert-butyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate derivatives use Boc protection to direct functionalization to the 3-position . Solvent effects (e.g., polar aprotic solvents like DMSO enhance nucleophilicity) and transition-metal catalysts (e.g., Pd-mediated cross-coupling) improve selectivity. Kinetic vs. thermodynamic control studies (via time-resolved NMR) can further refine conditions .